Cas no 1020718-69-7 (2-NITROBENZALDEHYDE-D4)

• Product name: 2-NITROBENZALDEHYDE-D4
• CAS No: 1020718-69-7
• MF: C₇H₅NO₃
• MW: 151.1195
• CID: 824055
• PubChem ID: 45040025

2-NITROBENZALDEHYDE-D4 Chemical and Physical Properties

Names and Identifiers

• 2-NITROBENZALDEHYDE-D4
• 2-Nitrobenzaldehyde-
• 1-Formyl-2-nitrobenzene-d4
• 2-Formyl-3-nitrobenzene-d4
• 2-NBA-d4
• NSC 5713-d4
• 6-Nitrobenzaldehyde-2,3,4,5-d4
• 2-NITRO(3,4,5,6-(2)H?)BENZALDEHYDE
• 2-Nitro(~2~H_4_)benzaldehyde
• Benzaldehyde-2,3,4,5-d4, 6-nitro-
• DB-261356
• 2-nitro(3,4,5,6-?H?)benzaldehyde
• J-000562
• 2,3,4,5-tetradeuterio-6-nitrobenzaldehyde
• 1020718-69-7
• DTXSID00662147
• AKOS030254297
• 2- NBA-d4

• Inchi： InChI=1S/C7H5NO3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-5H/i1D,2D,3D,4D
• InChI Key： CMWKITSNTDAEDT-RHQRLBAQSA-N
• SMILES： C1=CC=C(C(=C1)C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.05205g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.05205g/mol
• Monoisotopic Mass: 155.05205g/mol
• Topological Polar Surface Area: 62.9Ų
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 41-42°C
• Stability/Shelf Life: Easily Oxidized
• PSA: 62.89000
• LogP: 1.93050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes